Cas no 42409-05-2 (1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-, ethenyl ester)

• Product Name: 1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-, ethenyl ester
• CAS No: 42409-05-2
• MF: C₆H₃F₉O₃S
• MW: 326.136852502823
• CID: 325126
• PubChem ID: 4149914
• Update Time: 2025-04-19

1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-, ethenyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-, ethenyl ester
• ethenyl 1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfonate
• VINYL NONAFLUORO-1-BUTANESULFONATE
• ethenyl nonaflate
• Ethenyl nonafluoro-1-butanesulfonate
• vinyl nonaflate
• Vinyl perfluoro-1-butanesulfonate
• Vinylnonaflat
• Vinylnonafluorobutanesulfonate
• NS00108800
• 42409-05-2
• SZQVETPSXXBSDR-UHFFFAOYSA-N
• SCHEMBL2261463
• DTXSID00399941

• Inchi： 1S/C6H3F9O3S/c1-2-18-19(16,17)6(14,15)4(9,10)3(7,8)5(11,12)13/h2H,1H2
• InChI Key： SZQVETPSXXBSDR-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(=O)(=O)OC=C

Computed Properties

• Exact Mass: 325.96600
• Monoisotopic Mass: 325.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.7 g/mL at 20 °C(lit.)
• PSA: 51.75000
• LogP: 3.98280

1-Butanesulfonic acid,1,1,2,2,3,3,4,4,4-nonafluoro-, ethenyl ester Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：−20°C